Cas no 25518-48-3 (Isobutyroyl Carnitine)

• Product Name: Isobutyroyl Carnitine
• CAS No: 25518-48-3
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 913863
• PubChem ID: 10177002
• Update Time: 2025-04-19

Isobutyroyl Carnitine Chemical and Physical Properties

Names and Identifiers

• Isobutyroyl Carnitine
• Q27140238
• 25518-50-7
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxopropoxy)-, inner salt
• LMFA07070075
• 3-(2-methylpropanoyloxy)-4-(trimethylazaniumyl)butanoate
• 3-(Isobutyryloxy)-4-(trimethylammonio)butanoate
• 3-[(2-methylpropanoyl)oxy]-4-(trimethylazaniumyl)butanoate
• 3-[(2-methylpropanoyl)oxy]-4-(trimethylammonio)butanoate
• O-isobutyrylcarnitine
• 25518-48-3
• SCHEMBL234697
• CHEBI:73017
• DTXSID201133323
• Butyryl carnitine (isomer of 920)

• Inchi： 1S/C11H21NO4/c1-8(2)11(15)16-9(6-10(13)14)7-12(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key： LRCNOZRCYBNMEP-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų